2-Methyl-1H-phenalene
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Description
Properties
CAS No. |
61192-05-0 |
|---|---|
Molecular Formula |
C14H12 |
Molecular Weight |
180.24 g/mol |
IUPAC Name |
2-methyl-1H-phenalene |
InChI |
InChI=1S/C14H12/c1-10-8-12-6-2-4-11-5-3-7-13(9-10)14(11)12/h2-8H,9H2,1H3 |
InChI Key |
IFARIKUOUNGMRB-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC2=CC=CC3=C2C(=CC=C3)C1 |
Origin of Product |
United States |
Synthetic Methodologies for 2 Methyl 1h Phenalene and Functionalized Phenalene Derivatives
Classical Approaches to the Phenalene (B1197917) Skeleton
Traditional methods for synthesizing the phenalene core rely on well-established reactions that build the tricyclic framework through various cyclization strategies.
Oxidation Pathways for Phenalene Derivatives
The oxidation of polycyclic aromatic hydrocarbons (PAHs) is a common method for introducing functionality and is relevant to the synthesis of phenalene derivatives, particularly phenalenones (phenalene-1-ones). While direct oxidation to form a substituted 1H-phenalene is less common, the oxidation of precursors is a key step in several synthetic routes. For instance, oxidized products of PAHs, such as quinones, are valuable in organic synthesis. nih.gov The conversion of PAHs to quinones can be achieved using oxidants like hydrogen peroxide in the presence of a transition-metal catalyst. nih.gov
A notable strategy involves a protection-oxidation-protection (POP) sequence to synthesize stabilized phenalenyl radicals. figshare.com This method allows for the introduction of multiple substituents at the α-positions, demonstrating how oxidation can be controlled to achieve specific functionalization patterns on the phenalene core. figshare.com
Diels-Alder Cycloaddition Strategies for Phenalene Skeleton Construction
The Diels-Alder reaction, a powerful tool for forming six-membered rings, provides a reliable pathway to construct the polycyclic phenalene skeleton. wikipedia.org This [4+2] cycloaddition reaction involves a conjugated diene reacting with a dienophile to form a cyclohexene (B86901) derivative. libretexts.orglibretexts.org By choosing appropriate dienes and dienophiles, complex ring systems can be assembled with good stereochemical control. wikipedia.org
One sophisticated application of this strategy is the diene-transmissive triple Diels-Alder sequence. For example, the reaction of 1,1-divinylallene with a dienophile like ethylene (B1197577) can proceed through a sequence of three cycloadditions to form a decahydro-phenalene tricyclic ring system. thieme-connect.com This sequential approach demonstrates the utility of the Diels-Alder reaction in rapidly building the core structure of phenalene from acyclic precursors. thieme-connect.com
| Diene Type | Dienophile | Key Feature | Resulting Structure |
| Vinylallenes | Common dienophiles (e.g., maleic anhydride) | Versatile for polycycle construction | Adducts with exocyclic C=C bonds thieme-connect.com |
| 1,1-Divinylallene | Ethylene (hypothetical) | Diene-transmissive triple cycloaddition | Decahydro-phenalene tricyclic system thieme-connect.com |
| Cyclopentadienones | Alkynes | Cycloaddition with CO extrusion | Polysubstituted benzene (B151609) rings mdpi.com |
Friedel-Crafts Acylation Approaches for Phenalenes
Friedel-Crafts reactions, a cornerstone of electrophilic aromatic substitution, are widely used to attach substituents to aromatic rings and can be employed to construct the phenalene system. wikipedia.org Intramolecular Friedel-Crafts reactions are particularly useful for creating polycyclic compounds. masterorganicchemistry.com
A common approach involves the cyclization of a naphthalene (B1677914) derivative. For example, the synthesis of 2,3-dihydro-1H-phenalen-1-one can be achieved by treating 3-(naphthalen-1-yl)propanoic acid with a reagent like thionyl chloride to form the acyl chloride, followed by an intramolecular Friedel-Crafts acylation catalyzed by a Lewis acid such as aluminum chloride (AlCl₃). aanda.org This reaction efficiently closes the third ring to form the phenalenone skeleton. aanda.org Similarly, phenalenone itself can be synthesized via the Friedel-Crafts reaction between naphthalene and cinnamoyl chloride. researchgate.net
| Starting Material | Reagents | Reaction Type | Product |
| 3-(Naphthalen-1-yl)propanoic acid | 1. SOCl₂ 2. AlCl₃ | Intramolecular Friedel-Crafts Acylation | 2,3-dihydro-1H-phenalen-1-one aanda.org |
| Naphthalene | Cinnamoyl Chloride | Intermolecular Friedel-Crafts Acylation | Phenalenone researchgate.net |
| Phenanthrene | Acetyl Chloride / AlCl₃ | Intermolecular Friedel-Crafts Acylation | Mixture of acetylphenanthrenes rsc.org |
Advanced and Novel Synthetic Strategies for Phenalene Scaffolds
More recent synthetic methodologies focus on developing highly efficient and stereoselective routes to functionalized phenalenes, often employing organocatalysis to achieve high levels of enantioselectivity.
Aminocatalyzed Annulation/O-Alkylation for Phenalene Precursors
A novel strategy for the synthesis of functionalized phenalenes involves an aminocatalyzed annulation/O-alkylation process. This method allows for the efficient construction of phenalene precursors from simple starting materials. These precursors can then be further modified, for instance, through oxidative dealkylation to prepare a series of functionalized 6-alkoxy phenalenones. researchgate.net This approach highlights the power of aminocatalysis in building the core phenalene structure and introducing functionality in a controlled manner. researchgate.net
Friedel-Crafts/Cyclization Strategy for Enantioenriched Phenalenes
To access optically active phenalene derivatives, an asymmetric organocatalytic strategy based on a Friedel-Crafts/cyclization sequence has been developed. acs.org This method utilizes a chiral diphenylprolinol silyl (B83357) ether organocatalyst in combination with a base like triethylamine. acs.orgnih.gov
The reaction proceeds by reacting α,β-unsaturated aldehydes with 2-naphthol (B1666908) derivatives. nih.gov The process is initiated by an iminium-catalyzed Friedel-Crafts alkylation of the 2-naphthol, followed by an enamine-catalyzed intramolecular cyclization, resulting in a cascade reaction that builds the enantioenriched phenalene skeleton. researchgate.netacs.org This transformation represents a significant advance, providing access to a new family of optically active phenalene-derived compounds with high levels of enantiomeric excess. acs.org
| Catalyst System | Reactants | Key Reaction Steps | Product Feature |
| Diphenylprolinol silyl ether / Triethylamine | α,β-Unsaturated aldehydes and 2-naphthol derivatives | Iminium-enamine cascade; Friedel-Crafts/cyclization | Enantioenriched phenalene derivatives researchgate.netacs.orgnih.gov |
| Chiral (salen)Cr(III)/BF₃·OEt₂ | Morita–Baylis–Hillman adducts | Intramolecular Friedel-Crafts Cyclization | 2-substituted-1H-indenes beilstein-journals.org |
Radical Alkyne Peri-annulations for Functionalized Phenalenes
Radical alkyne peri-annulation has emerged as a powerful strategy for constructing the phenalene framework and its derivatives. thieme-connect.comresearchgate.net This method involves radical cyclizations at a peri-position to build the fused ring system. researchgate.net A common approach utilizes Bu3SnH-mediated radical cascades, which provide access to the core phenalenyl structure. nsf.govnih.gov
The termination of these radical cascades is a critical step that dictates the final product. Oxidative termination can lead to a limited selection of possible isomeric phenalenone products, with selectivity often governed by the intrinsic properties of the cyclic system. nsf.gov However, recent advancements have introduced an oxidant-free termination strategy. This technique involves pre-installing a "weak link," a C-O bond, into the precursor. In the final step of the radical cascade, this bond undergoes fragmentation, a process assisted by entropy, the gain of conjugation in the final product, and the release of stabilized radical fragments. nsf.govnih.gov This approach allows for selective access to a full set of isomerically functionalized phenalenones without the need for an oxidative workup. nsf.govnih.gov
A key advantage of this methodology is its flexibility. Depending on the chosen substrates and reaction conditions, this approach can yield Bu3Sn-substituted phenalenes, benzanthrenes, and even olympicene. researchgate.netthieme-connect.com The resulting products, which often contain Bu3Sn and iodide functionalities, are well-suited for further modification through subsequent metal-catalyzed cross-coupling reactions. nsf.govthieme-connect.com
Table 1: Optimized Conditions for Radical Alkyne Peri-annulation thieme-connect.comthieme-connect.com
| Reagent/Condition | Details |
| Radical Initiator | AIBN (one equivalent) |
| Mediator | Bu3SnH (two equivalents) |
| Solvent | Toluene |
| Termination (Oxidative) | MnO2 or DDQ |
| Termination (Reductive) | TFA |
Metal-Catalyzed Cross-Coupling Reactions in Phenalene Synthesis (e.g., Pd-catalyzed Suzuki coupling)
Metal-catalyzed cross-coupling reactions are indispensable tools for the functionalization of aromatic systems, including phenalenes. researchgate.neteie.grwikipedia.org Among these, the Palladium-catalyzed Suzuki-Miyaura coupling is one of the most reliable and widely used methods for forming carbon-carbon bonds. researchgate.netnih.gov This reaction typically involves the coupling of an organohalide with an organoboron compound, such as a boronic acid, in the presence of a palladium catalyst and a base. nih.gov
In the context of phenalene synthesis, Suzuki coupling provides a pathway to introduce diverse substituents onto the core structure. thieme-connect.com As mentioned previously, phenalene derivatives synthesized via radical alkyne peri-annulations can be intentionally prepared with functionalities like tributyltin (Bu3Sn) or iodide groups. nsf.govthieme-connect.com These groups serve as effective handles for subsequent cross-coupling. For instance, an iodinated phenalene can be coupled with various arylboronic acids to generate aryl-substituted phenalenes. thieme-connect.comnih.gov This modular approach allows for the synthesis of a wide array of previously inaccessible functionalized polyaromatics, enabling the fine-tuning of their electronic and physical properties. researchgate.netthieme-connect.com
Rhodium-Catalyzed Dehydrative Annulation for Phenalenones
An efficient and specialized method for the synthesis of phenalenones (specifically perinaphthenones) involves the rhodium-catalyzed dehydrative annulation of 1-naphthoic acids with internal alkynes. rsc.org This process constructs the third ring of the phenalenone system through the formation of new carbon-carbon bonds. rsc.org
The reaction is notable for its ability to use norbornadiene as an acetylene (B1199291) equivalent. This allows for the creation of unsubstituted perinaphthenones at the 2- and 3-positions. The mechanism proceeds via the initial dehydrative annulation, which is then followed by a retro-Diels-Alder reaction to release the desired product. rsc.org This rhodium-catalyzed approach offers a direct route to the phenalenone core from readily available starting materials. rsc.org
Gas-Phase Synthesis and Formation Mechanisms of 1H-Phenalene
In high-temperature environments such as combustion flames and the circumstellar envelopes of carbon-rich stars, polycyclic aromatic hydrocarbons (PAHs) are formed through complex gas-phase reactions. rsc.orgnih.gov 1H-Phenalene (C13H10) is considered a critical intermediate in the molecular mass growth processes that lead from smaller aromatics to larger, graphene-like nanostructures. rsc.orgescholarship.org Understanding its formation mechanisms is crucial for modeling the chemical evolution of carbon in the universe. rsc.orgnih.gov
Formation via Recombination of Acenaphthyl and Methyl Radicals
One of the theoretically explored pathways to 1H-phenalene is the recombination of the 1-acenaphthyl radical with a methyl radical (CH3). rsc.orguhmreactiondynamics.org This radical-radical recombination is predicted to be a fast process. researchgate.net The reaction proceeds through the formation of a C13H9 radical intermediate, which can then abstract a hydrogen atom to form the stable 1H-phenalene molecule. researchgate.net
Detailed computational studies using ab initio calculations have unraveled the mechanism. researchgate.net The initial recombination predominantly produces either collisionally stabilized 1-methylacenaphthalene or a C13H9 benzylic radical plus a hydrogen atom, with the latter channel being favored at higher temperatures. researchgate.net This benzylic radical can then undergo an exothermic isomerization, involving the insertion of the CH2 group into a C-C bond of the five-membered ring. This key step expands the five-membered ring into a six-membered one, forming the phenalenyl radical. researchgate.net The subsequent addition of a hydrogen atom to the phenalenyl radical yields 1H-phenalene. researchgate.net
Ring Expansion Reactions from Naphthyl Radicals with C3 Hydrocarbons (Allene, Methylacetylene)
Compelling experimental and computational evidence has established a facile, low-barrier pathway to 1H-phenalene through the reaction of the 1-naphthyl radical (C10H7) with C3 hydrocarbons, specifically allene (B1206475) (H2CCCH2) and methylacetylene (CH3CCH). rsc.orgescholarship.orgrsc.orguhmreactiondynamics.org This gas-phase synthesis involves directed ring expansion reactions that proceed through 10π-aromatic and resonantly stabilized free radical intermediates. rsc.orguhmreactiondynamics.org
In experiments simulating combustion conditions (typically at temperatures around 1350 K), the 1-naphthyl radical reacts with either allene or methylacetylene to produce isomers of C13H10, including 1H-phenalene, along with the loss of a hydrogen atom. rsc.orguhmreactiondynamics.org The reaction is initiated by the barrierless addition of the naphthyl radical to the C3 hydrocarbon. uhmreactiondynamics.org
Table 2: Isomer Branching Ratios in the Reaction of 1-Naphthyl Radical with C3 Hydrocarbons uhmreactiondynamics.org
| Reactant | Product Isomer | Branching Ratio of Ion Counts |
| Allene | 1H-Phenalene | 32 ± 3% |
| 1-Methylacenaphthylene | 38 ± 4% | |
| 3H-Cyclopenta(a)naphthalene | 30 ± 3% | |
| Methylacetylene | 1H-Phenalene | 28 ± 3% |
| 1-Methylacenaphthylene | 61 ± 6% | |
| 3H-Cyclopenta(a)naphthalene | 11 ± 1% |
These results provide explicit proof that the reaction of 1-naphthyl with allene and methylacetylene is a viable route to 1H-phenalene in high-temperature environments. uhmreactiondynamics.org
Combustion and Circumstellar Environment Simulations in Phenalene Formation
The gas-phase reactions described above are of significant importance in astrophysical and combustion chemistry. rsc.orgnih.govresearchgate.net The conditions under which 1H-phenalene is formed from naphthyl radicals and C3 hydrocarbons are prevalent in carbon-rich circumstellar envelopes and combustion systems. rsc.orgescholarship.org For decades, the Hydrogen-Abstraction/Acetylene-Addition (HACA) mechanism was the primary model for PAH growth. rsc.orgnih.govnih.gov However, the facile formation of 1H-phenalene via these alternative ring-expansion pathways demonstrates that mechanisms involving larger hydrocarbon building blocks like allene and methylacetylene are also critical drivers of molecular mass growth. rsc.orgescholarship.org
The identification of 1H-phenalene and the phenalenyl radical in pyrolyzed hydrocarbon samples further suggests their crucial role in the formation of more complex benzenoid PAHs and potentially in soot nucleation. rsc.orguhmreactiondynamics.org Molecular mass growth processes from 1H-phenalene, through subsequent ring-annulations, may ultimately lead to two-dimensional structures like graphene nanoflakes and, after condensation, to graphitized carbon. rsc.orgnih.gov These fundamental reaction mechanisms are therefore essential for understanding the origin and chemical evolution of cosmic carbon. rsc.orgnih.govuhmreactiondynamics.org
Reaction Mechanisms and Chemical Reactivity of 2 Methyl 1h Phenalene and Analogues
Reactivity of Phenalenyl Radical Species
The phenalenyl radical is a highly stable odd-alternant hydrocarbon radical. researchgate.net Its stability and amphoteric redox nature have spurred considerable research into its chemical reactivity and potential applications in functional materials. researchgate.net
Hydrogen atom abstraction from a phenalene (B1197917) derivative, such as 1H-phenalene, is a key reaction that leads to the formation of the highly stable phenalenyl radical. rsc.org This process is notably exothermic, with a low activation barrier, which is attributed to the weak C-H bond in the precursor molecule. rsc.org The resulting phenalenyl radical is relatively unreactive towards acetylene (B1199291) addition, a common step in the growth of polycyclic aromatic hydrocarbons (PAHs). rsc.org
Phenalenyl radicals and their derivatives exhibit a strong tendency to associate, primarily through two distinct modes: σ-dimerization and π-dimerization. nih.govacs.org These aggregation phenomena are of significant interest due to their influence on the magnetic and electronic properties of the resulting materials. nih.govacs.org
σ-Dimerization involves the formation of a covalent bond between two phenalenyl radicals. acs.orgnih.gov Computational studies predict a bond length of approximately 1.59 Å for the σ-dimer of the parent phenalenyl radical, with a bond dissociation enthalpy of about 16 kcal mol⁻¹. acs.orgnih.gov This relatively weak σ-bond is a consequence of the loss of aromatic stabilization energy upon rehybridization of the carbon atoms involved in the bond. acs.orgnih.gov Spectroscopic evidence, including ESR and UV-NIR studies, supports the formation of a colorless σ-dimer. acs.orgnih.gov The thermodynamic parameters for this process have been experimentally determined, with a bond dissociation enthalpy (ΔHD) of 14 kcal mol⁻¹ and a dissociation entropy (ΔSD) of 52 e.u. acs.orgnih.gov Generally, σ-dimerization is energetically preferred over π-dimerization for phenalenyl derivatives where steric hindrance does not prevent σ-bond formation. acs.orgnih.gov
π-Dimerization , also known as "pancake bonding," involves the stacking of two phenalenyl radicals, leading to a multicenter bond. nih.govacs.org The strength of this interaction is highly dependent on the substituents present on the phenalenyl core and can vary over a wide range of binding energies and intermolecular distances. nih.govacs.orgresearchgate.net The formation of π-dimers can proceed directly from the monomers or in a stepwise fashion via σ-dimers. nih.govacs.orgresearchgate.net These π-stacked dimers often exhibit interesting diradicaloid character. nih.govacs.orgresearchgate.net
| Dimerization Type | Key Characteristics |
| σ-Dimerization | Formation of a covalent σ-bond. acs.orgnih.gov |
| Energetically preferred in the absence of steric hindrance. acs.orgnih.gov | |
| Results in a colorless dimer. acs.orgnih.gov | |
| π-Dimerization | Stacking of radical units ("pancake bond"). nih.govacs.org |
| Interaction strength is substituent-dependent. nih.govacs.orgresearchgate.net | |
| Can lead to materials with high electrical conductivity. nih.govacs.org |
The phenalenyl radical possesses a non-bonding molecular orbital (NBMO) with a single occupant, which is a key feature of odd-alternant hydrocarbons. oup.comnih.gov This electronic structure is responsible for the characteristic amphoteric redox behavior of phenalenyl species. researchgate.netoup.com They can act as both electron donors and acceptors, leading to the formation of the corresponding cation and anion. nih.gov
The parent phenalenyl radical is known to exhibit a two-stage amphoteric redox behavior. oup.com This property has been exploited in the design of multi-stage amphoteric redox systems by linking two or more phenalenyl units. oup.comresearchgate.net These extended systems often exhibit high amphotericity, as confirmed by cyclic voltammetry studies showing small E1 sum values. oup.comresearchgate.net The stability of the redox species generated is a critical factor, and strategies to enhance this stability include introducing bulky substituents or extending the π-conjugation to delocalize the unpaired electron. oup.com The remarkable stability of some electronically stabilized phenalenyl radicals allows them to be stored under air for extended periods without significant degradation. gla.ac.uk
Mechanistic Studies of Transformations Involving Phenalene Derivatives
The unique reactivity of phenalene derivatives has led to detailed mechanistic investigations of their transformations, particularly in the context of electrochemistry and oxidative processes.
The Michael addition, a 1,4-conjugate addition, is a powerful tool for carbon-carbon bond formation and is particularly relevant in the reactions of electrochemically generated species. researchgate.netnih.gov The electrogenerated base can facilitate the reaction between a Michael donor and an α,β-unsaturated carbonyl compound (Michael acceptor). nih.gov The electrochemical oxidation of various catechols and hydroquinones in the presence of nucleophiles has been demonstrated to proceed via Michael addition pathways, often leading to the synthesis of novel heterocyclic compounds. researchgate.net
Oxidative N-dealkylation is a crucial metabolic pathway for many xenobiotics, including drugs containing tertiary amine functionalities, and is often catalyzed by enzymes like cytochrome P450. mdpi.comku.edu The mechanism of this process can involve either a single-electron transfer (SET) or a hydrogen atom transfer (HAT). mdpi.comku.edu
In the context of 2-Methyl-1H-phenalene, while specific studies on its oxidative dealkylation are not extensively detailed in the provided search results, the general principles of oxidative dealkylation of related aromatic compounds provide valuable insights. For N,N-dimethylanilines, manganese-catalyzed oxidation suggests an initial fast electron transfer from the amine to a high-valent oxometal species, forming a transient radical cation. mdpi.com The subsequent steps then lead to the dealkylated product. The reactivity in these reactions is influenced by the electronic nature of substituents on the aromatic ring. mdpi.com
Mechanistic probes, such as the use of cyclopropylamines, have been employed to distinguish between SET and HAT pathways in enzymatic and chemical model systems. ku.edu The fate of the alkyl group (e.g., ring-opening versus intact ring) can provide definitive evidence for the operative mechanism. ku.edu While a direct analogy to 2-Methyl-1H-phenalene requires further investigation, these studies on related systems suggest that its oxidative dealkylation would likely proceed through a complex mechanism involving radical or radical cation intermediates.
Mechanistic Insights into Substituted Phenalene Derivative Formation (e.g., 1-oxo-1H-phenalene-2,3-dicarbonitrile)
The formation of substituted phenalene derivatives, such as 1-oxo-1H-phenalene-2,3-dicarbonitrile, has been a subject of study, leading to the revision of previously proposed structures and mechanistic pathways. acs.orgd-nb.info Initially, the structure of a product from certain reactions was thought to be 8-oxo-8H-acenaphtho[1,2-b]pyrrole-9-carbonitrile. d-nb.info However, detailed analysis using two-dimensional nuclear magnetic resonance (NMR) techniques and X-ray diffraction led to a structural reassignment to 1-oxo-1H-phenalene-2,3-dicarbonitrile. acs.orgd-nb.info
A proposed mechanism for the formation of this phenalenone derivative involves an intermediate tetracyclic 2,3-dihydroxycyclopropane-1,1-dicarbonitrile. d-nb.info The deprotonation of this intermediate is a key step that dictates the position of the carbonyl group in the final product. d-nb.info This mechanistic insight helps to explain the regioselectivity of the reaction. d-nb.info The structural confirmation was achieved through comprehensive NMR studies and unambiguously by X-ray diffraction. acs.org Further research has also explored new chemical transformations involving this heterocyclic scaffold. acs.org The 1-oxo-1H-phenalene-2,3-dicarbonitrile scaffold is of interest due to its potential applications, including in the development of fluorophores and as a precursor for compounds with biological activity. d-nb.info
| Compound | Initial Structural Assignment | Revised Structure | Key Mechanistic Feature |
| Product of specific acenaphthylene-based synthesis | 8-oxo-8H-acenaphtho[1,2-b]pyrrole-9-carbonitrile d-nb.info | 1-oxo-1H-phenalene-2,3-dicarbonitrile acs.orgd-nb.info | Formation of a tetracyclic dihydroxycyclopropane intermediate whose deprotonation determines regioselectivity. d-nb.info |
Ring-Annulation Pathways in Phenalene Growth
Ring-annulation, a process involving the fusion of a new ring onto a molecule through the formation of two new bonds, is a fundamental pathway in the growth of polycyclic aromatic hydrocarbons (PAHs) like phenalene. scripps.edu One of the well-known annulation methods is the Robinson annulation, which combines a Michael reaction and an intramolecular aldol (B89426) condensation to create a six-membered ring. masterorganicchemistry.com In the context of phenalene growth, particularly in environments like flames, specific pathways such as the Hydrogen-Abstraction/C2H2-Addition (HACA) mechanism are considered. rsc.org
The growth from a phenalenyl radical (πA2A) via the HACA mechanism has been studied. rsc.org The initial step, the addition of acetylene (C2H2) to the radical site, faces a significant energy barrier. rsc.org Following the acetylene addition, the resulting intermediate can either lose a hydrogen atom to form an ethynyl-substituted phenalene or undergo cyclization. rsc.org This cyclization can lead to the formation of an additional five-membered ring fused to the phenalene core. rsc.org Subsequent hydrogen atom loss can then restore aromaticity, resulting in a larger PAH. rsc.org The growth of PAHs can proceed through a series of such alternating and sterically varied additions, not just with acetylene but also with methyl radicals. rsc.org This step-wise ring annulation, mediated by aryl radicals, is a key process in the bottom-up synthesis of larger PAHs. researchgate.net
| Reaction Pathway | Key Intermediates | Process Description | Significance |
| HACA on Phenalenyl | Acetylene adduct, five-membered ring intermediate rsc.org | Acetylene adds to a radical site on the phenalene, followed by cyclization and hydrogen loss. rsc.org | A fundamental mechanism for the growth of phenalene into larger PAHs in high-temperature environments. rsc.org |
| General Annulation | Acyclic precursors or existing ring systems scripps.edu | A new ring is fused onto a molecule through the formation of two new bonds. scripps.edu | A core concept in synthetic organic chemistry for constructing cyclic and polycyclic systems. scripps.edu |
Stability and Biradicaloid Character of Phenalene Isomers
The phenalene system is of significant interest due to its unique electronic properties, including the stability of its radical form and the characteristics of its various isomers. researchgate.netresearchgate.net The phenalenyl radical is a neutral odd alternant hydrocarbon with a highly symmetric (D3h) structure and notable resonance stabilization. researchgate.netresearchgate.net This high stability has allowed for its preparation and characterization even in solution. researchgate.net The addition of a hydrogen atom to the phenalenyl radical can lead to different phenalene isomers. researchgate.net
Of the possible isomers, 1H-phenalene in its singlet state is calculated to be the most stable. researchgate.net The stability and reactivity of phenalene isomers can be analyzed using computational methods to determine properties like singlet-triplet splitting, the number of effectively unpaired electrons, and aromaticity indexes. researchgate.netnih.gov These analyses help to quantify the biradicaloid character and chemical stability of the different isomers. researchgate.net The results of these studies indicate that factors such as the removal of sp3-hybridized carbon atoms and the addition of hydrogen atoms can influence the electronic structure without fundamentally altering the π network or excitation energies. nih.gov The phenalenyl radical's stability and its redox nature have spurred research into its chemical reactivity and physical properties. researchgate.net
| Phenalene Species | Key Stability Feature | Electronic Character | Computational Descriptors |
| Phenalenyl Radical | High resonance stabilization researchgate.net | Neutral 13-π electron odd alternant aromatic species researchgate.net | Singlet-triplet splitting, number of effectively unpaired electrons researchgate.net |
| 1H-phenalene | Most stable isomer in the singlet state researchgate.net | Closed-shell hydrocarbon | Aromaticity indexes (HOMA, NICS) nih.gov |
| Other Phenalene Isomers | Varying stabilities and reactivities researchgate.net | Can exhibit biradicaloid character researchgate.net | Excitation energy, natural orbital occupation nih.gov |
Advanced Spectroscopic Analysis and Structural Elucidation Methods for 2 Methyl 1h Phenalene
Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Assignment (¹H NMR, ¹³C NMR, ¹H–¹H Spin-Decoupling, NOE-Difference Experiments)
Nuclear Magnetic Resonance (NMR) spectroscopy is the cornerstone for determining the precise molecular structure of 2-Methyl-1H-phenalene in solution. Through a combination of one- and two-dimensional experiments, the connectivity and spatial relationships of all atoms can be mapped.
¹H and ¹³C NMR Spectroscopy: The ¹H NMR spectrum of 2-Methyl-1H-phenalene is expected to show distinct signals for the aromatic protons and the methyl and methylene (B1212753) protons. Based on the structure of the parent compound, 1H-phenalene, the aromatic protons would appear in the downfield region (typically δ 6.0-8.0 ppm), exhibiting complex splitting patterns due to spin-spin coupling. The methyl group protons would present as a singlet in the upfield region (around δ 2.4 ppm), while the methylene (CH₂) protons at the C1 position would also appear as a distinct singlet.
The ¹³C NMR spectrum provides information on each unique carbon environment. The spectrum would feature signals for the sp²-hybridized aromatic carbons and the sp³-hybridized carbons of the methyl and methylene groups. The chemical shifts are influenced by the electron density and local environment of each carbon atom.
Interactive Data Table: Predicted ¹H and ¹³C NMR Chemical Shifts for 2-Methyl-1H-phenalene (Note: These are estimated values based on the parent 1H-phenalene and general substituent effects. Actual experimental values may vary.)
| Atom Position | Predicted ¹H Chemical Shift (ppm) | Predicted ¹³C Chemical Shift (ppm) |
| 1 (CH₂) | ~3.5 - 4.1 | ~32 |
| 2 (C-CH₃) | - | ~130 - 135 |
| 2-Methyl (CH₃) | ~2.4 | ~15 - 20 |
| 3 (CH) | ~6.5 - 7.0 | ~122 - 126 |
| 4, 6, 7, 9 (CH) | ~7.2 - 7.8 | ~125 - 129 |
| 5, 8 (CH) | ~7.3 - 7.9 | ~126 - 130 |
| Quaternary Carbons | - | ~130 - 142 |
¹H–¹H Spin-Decoupling and NOE-Difference Experiments: To confirm proton assignments and elucidate through-bond connectivity, ¹H–¹H spin-decoupling experiments can be employed. By irradiating a specific proton signal, its coupling to adjacent protons is removed, simplifying the multiplicity of those neighboring signals and confirming their proximity in the spin system.
Nuclear Overhauser Effect (NOE) difference experiments are crucial for determining through-space relationships between protons that are close to each other (< 5 Å), which is vital for confirming stereochemistry and conformation. libretexts.org For 2-Methyl-1H-phenalene, irradiating the methyl proton signal (at C2) would be expected to produce an NOE enhancement for the adjacent aromatic proton at C3 and the methylene protons at C1, confirming their spatial proximity. illinois.edu
Mass Spectrometry (MS) Techniques (e.g., MALDI-TOF, HRMS)
Mass spectrometry is an essential tool for determining the molecular weight and elemental composition of 2-Methyl-1H-phenalene, as well as for gaining structural information through fragmentation analysis.
High-Resolution Mass Spectrometry (HRMS): HRMS provides a highly accurate mass measurement of the molecular ion, allowing for the unambiguous determination of the molecular formula. For 2-Methyl-1H-phenalene (C₁₄H₁₂), the expected exact mass would be calculated and compared to the experimental value, typically with an accuracy in the parts-per-million (ppm) range. This technique definitively confirms the elemental composition.
Matrix-Assisted Laser Desorption/Ionization Time-of-Flight (MALDI-TOF): MALDI-TOF is a soft ionization technique that is well-suited for analyzing PAHs. nih.gov It minimizes fragmentation, typically yielding a strong signal for the molecular ion (M⁺) or a protonated molecule ([M+H]⁺). nih.govscribd.com This allows for a clear determination of the molecular weight.
Fragmentation Analysis: Although soft ionization is preferred for molecular weight determination, fragmentation patterns, often induced by higher energy methods like Electron Ionization (EI), provide a fingerprint of the molecule's structure. chemguide.co.uk The fragmentation of 2-Methyl-1H-phenalene would be expected to show characteristic losses:
[M-1]⁺: Loss of a hydrogen radical, a common fragmentation for aromatic systems.
[M-15]⁺: Loss of a methyl radical (•CH₃), which would be a prominent peak, indicating the presence of the methyl substituent. libretexts.org
Further fragmentation: Subsequent losses of C₂H₂ (acetylene) from the aromatic rings can also occur, which is characteristic of PAHs.
Vibrational Spectroscopy (Infrared (IR) and Raman Spectroscopy)
Infrared (IR) Spectroscopy: The IR spectrum of 2-Methyl-1H-phenalene would display characteristic absorption bands. Based on the spectrum of 1H-phenalene, key vibrational modes can be predicted. researchgate.netresearchgate.net
C-H Stretching: Aromatic C-H stretching vibrations typically appear just above 3000 cm⁻¹. The aliphatic C-H stretching modes from the methyl and methylene groups would be observed in the 2850-3000 cm⁻¹ region.
C=C Stretching: Aromatic ring C=C stretching vibrations give rise to a series of sharp bands in the 1450-1600 cm⁻¹ region.
C-H Bending: In-plane and out-of-plane C-H bending vibrations occur in the 1000-1300 cm⁻¹ and 650-900 cm⁻¹ regions, respectively. The pattern of the out-of-plane bending bands is often diagnostic of the substitution pattern on the aromatic rings.
Methyl Group Vibrations: The methyl group would introduce characteristic symmetric and asymmetric bending modes around 1375 cm⁻¹ and 1450 cm⁻¹, respectively.
Raman Spectroscopy: Raman spectroscopy is particularly sensitive to symmetric vibrations and C-C backbone structures. The spectrum of 2-Methyl-1H-phenalene would be dominated by strong signals from the aromatic ring breathing modes and other C=C stretching vibrations, providing complementary information to the IR spectrum.
Interactive Data Table: Predicted Key IR Vibrational Frequencies for 2-Methyl-1H-phenalene
| Vibrational Mode | Predicted Wavenumber (cm⁻¹) |
| Aromatic C-H Stretch | 3000 - 3100 |
| Aliphatic C-H Stretch | 2850 - 3000 |
| Aromatic C=C Stretch | 1450 - 1600 |
| Methyl C-H Bend | ~1450 and ~1375 |
| Aromatic C-H Out-of-Plane Bend | 650 - 900 |
Electronic Spectroscopy (UV-Vis, Laser Induced Fluorescence, UV-Vis-NIR)
Electronic spectroscopy investigates the transitions between electronic energy levels within a molecule upon absorption of UV, visible, or near-infrared light. These spectra are dictated by the molecule's conjugated π-system.
UV-Vis Spectroscopy: As a polycyclic aromatic hydrocarbon, 2-Methyl-1H-phenalene possesses an extensive π-conjugated system, leading to strong absorption in the UV-visible region due to π → π* transitions. wikipedia.org The spectrum is expected to show multiple absorption bands, similar to the parent 1H-phenalene. researchgate.net The methyl group acts as an auxochrome, a substituent that can modify the absorption characteristics of the chromophore. The electron-donating nature of the methyl group is expected to cause a small bathochromic (red) shift in the absorption maxima compared to the unsubstituted phenalene (B1197917). uobabylon.edu.iqijermt.org
Laser-Induced Fluorescence (LIF): Many PAHs are highly fluorescent, and 2-Methyl-1H-phenalene is expected to be no exception. Upon excitation with a suitable wavelength (typically corresponding to an absorption maximum), the molecule will emit light at a longer wavelength. LIF is a highly sensitive technique that can provide information about the electronic structure of the excited states. The fluorescence spectrum is often a mirror image of the lowest energy absorption band.
Electron Spin Resonance (ESR) Spectroscopy for Radical Characterization
Electron Spin Resonance (ESR), also known as Electron Paramagnetic Resonance (EPR), is a powerful technique specifically used for studying species with unpaired electrons, such as free radicals. libretexts.org The phenalenyl system readily forms a stable neutral radical, the phenalenyl radical, by loss of a hydrogen atom from the CH₂ group.
The ESR spectrum of the 2-methyl-1H-phenalenyl radical would provide detailed information about the distribution of the unpaired electron's spin density across the molecule. The spectrum's hyperfine structure arises from the interaction of the unpaired electron with magnetic nuclei, primarily protons (¹H).
For the unsubstituted phenalenyl radical, the spectrum is characterized by a large septet (from the six equivalent protons at positions 1,3,4,6,7,9) further split into quartets (by the three equivalent protons at positions 2,5,8). hsc.eduresearchgate.net For the 2-methylphenalenyl radical, this high symmetry is broken. The hyperfine splitting pattern would be more complex, but would reveal:
A quartet splitting from the three equivalent methyl protons.
Distinct coupling constants for the now inequivalent aromatic protons, allowing for a detailed mapping of the spin distribution, which is subtly altered by the methyl substituent. acs.org
Interactive Data Table: Comparison of Proton Hyperfine Coupling Constants (aH) for Phenalenyl Radicals
| Radical Species | Proton Position(s) | Hyperfine Coupling Constant (Gauss) |
| Phenalenyl hsc.edu | 1, 3, 4, 6, 7, 9 | 6.4 |
| 2, 5, 8 | 1.8 | |
| 1-Methylphenalenyl acs.org | 2, 9 | 4.63 |
| 3, 8 | 1.95 | |
| 4, 7 | 6.44 | |
| 5, 6 | 1.82 | |
| Methyl (1-CH₃) | 4.63 | |
| 2-Methylphenalenyl (Predicted) | Methyl (2-CH₃) | ~1.8 - 2.0 |
| 1, 3 | Expected to be different from each other | |
| 4, 9, 5, 8, 6, 7 | Complex, distinct values expected |
X-ray Diffraction (XRD) for Solid-State Structure Determination
Single-crystal X-ray diffraction is the definitive method for determining the precise three-dimensional structure of a molecule in the solid state. msu.edu If a suitable single crystal of 2-Methyl-1H-phenalene can be grown, XRD analysis would provide a wealth of information, including:
Molecular Connectivity: Unambiguous confirmation of the atomic connections.
Bond Lengths and Angles: Precise measurements of all bond lengths and angles, providing insight into the aromaticity and strain within the ring system. libretexts.org
Conformation: The exact conformation of the molecule as it exists in the crystal lattice.
Intermolecular Interactions: Detailed information on how the molecules pack together in the crystal, revealing non-covalent interactions such as π-π stacking and C-H···π interactions, which govern the material's bulk properties. mdpi.com
While a specific crystal structure for 2-Methyl-1H-phenalene is not reported in the literature, analysis of related substituted phenalene structures reveals that these molecules often arrange in slipped π-stacks, driven by the optimization of intermolecular forces. semanticscholar.org
Theoretical and Computational Chemistry Studies on 2 Methyl 1h Phenalene Systems
Quantum Chemical Calculation Methodologies
A variety of quantum chemical methods have been employed to study phenalene (B1197917) and related polycyclic aromatic hydrocarbons (PAHs), each offering a different balance of computational cost and accuracy.
Density Functional Theory (DFT) has become a workhorse in computational chemistry for its efficiency in calculating the electronic structure of medium to large-sized molecules. DFT methods, particularly with hybrid functionals like B3LYP, have been used to investigate the structures, properties, and relative stabilities of various phenalene isomers. researchgate.net For instance, calculations have been performed to compare the energies of the lowest energy singlet and triplet states of phenalene isomers, predicting that 1H-phenalene is the most stable form as a ground state singlet. researchgate.net
Time-Dependent DFT (TD-DFT) extends the applicability of DFT to study excited states and electronic spectra. nih.govgrowingscience.com This method is instrumental in simulating UV-Vis absorption spectra and understanding the nature of electronic transitions, such as the D1 ← D0 transition observed in the phenalenyl radical. researchgate.net TD-DFT calculations are essential for correlating computational results with experimental spectroscopic data, aiding in the identification of transient species and the characterization of their electronic properties. cam.ac.uk
Table 1: Representative DFT Applications on Phenalene Systems
| Method | Application | Key Findings |
|---|---|---|
| B3LYP/6-31G(d) | Isomer Stability | 1H-phenalene is the most stable isomer in the singlet state. 2H- and 3aH-phenalenes are predicted to have triplet ground states. researchgate.net |
| MPWB1K | Reaction Barriers | Used to compute barriers for H-atom abstraction and addition reactions, relevant to catalysis by PAHs. researchgate.net |
| TD-DFT | Electronic Spectra | Simulates UV-Vis spectra to understand electronic transitions in phenalenyl-based complexes and radicals. growingscience.comresearchgate.net |
For molecules with significant static electron correlation, such as those with diradical character or quasi-degenerate electronic states, single-reference methods like DFT can be inadequate. nih.gov Multireference methods are designed for these challenging cases. nih.gov Methods like the Complete Active Space Second-order Perturbation Theory (CASPT2) and Multireference Averaged Quadratic Coupled Cluster (MR-AQCC) provide a more accurate description by including multiple electronic configurations in the reference wavefunction. nih.gov These techniques are particularly relevant for studying the excited states and photochemistry of phenalene systems or the electronic structure of the open-shell phenalenyl radical, ensuring a balanced description of both static and dynamic electron correlation. nih.gov
High-accuracy composite ab initio methods, often called thermochemical recipes, are designed to achieve chemical accuracy (typically within 1 kcal/mol of experimental values) for thermodynamic properties. wikipedia.org The Gaussian-n (G3) and Weizmann-n (W1X-2) theories are prominent examples. wikipedia.org These methods systematically combine calculations at different levels of theory and with various basis sets to extrapolate to a highly accurate energy. For example, high-level W1X-2 calculations have been used to determine the ionization energy of 1H-phenalene with high precision. researchgate.net Similarly, G3-type theories, such as G3(MP2,CC), are employed to compute potential energy surfaces for complex reaction mechanisms, like the formation of indene, providing reliable energetics for reaction pathways. nih.gov
Investigation of Electronic Structure and Reactivity
Computational methods are pivotal in exploring the factors that govern the chemical behavior of 2-Methyl-1H-phenalene.
The concept of a Potential Energy Surface (PES) is central to theoretical chemistry, providing a landscape that connects the geometry of a molecule to its energy. wayne.edu A PES can be thought of as a hilly landscape where valleys represent stable molecules (reactants and products) and the mountain passes between them represent transition states. wayne.edu By mapping the PES, chemists can identify the minimum energy path a reaction is likely to follow. umn.edu
Transition State Theory (TST) uses information from the PES, specifically the properties of the reactants and the transition state, to calculate the rate of a chemical reaction. umn.edulibretexts.org For phenalene systems, computational studies of the PES are used to investigate reaction mechanisms, such as hydrogen abstraction or addition, by locating the relevant transition states and calculating the energy barriers. researchgate.netnih.gov In some complex organic reactions, the pathway can bifurcate after a single transition state, leading to multiple products, a phenomenon that can be understood by detailed analysis of the PES topography. nih.govresearchgate.net
Frontier Molecular Orbital (FMO) theory simplifies chemical reactivity by focusing on the interaction between the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) of the reacting species. youtube.comwikipedia.org These two orbitals are known as the frontier orbitals. youtube.comossila.com
HOMO (Highest Occupied Molecular Orbital): This orbital is the highest-energy orbital containing electrons. Its energy level relates to the molecule's ability to donate electrons (its nucleophilicity or oxidation potential). youtube.comossila.com
LUMO (Lowest Unoccupied Molecular Orbital): This is the lowest-energy orbital that is empty of electrons. Its energy level is associated with the molecule's ability to accept electrons (its electrophilicity or reduction potential). youtube.comossila.com
The energy difference between the HOMO and LUMO, known as the HOMO-LUMO gap, is a critical parameter. It provides an approximation of the chemical reactivity and the energy required for the lowest-energy electronic excitation in the molecule. growingscience.com DFT calculations are widely used to compute the energies and visualize the spatial distribution of the HOMO and LUMO, offering valuable predictions about the most likely sites for electrophilic or nucleophilic attack on the 2-Methyl-1H-phenalene molecule.
Table 2: Insights from Frontier Molecular Orbital (FMO) Analysis
| Orbital | Role in Reactivity | Information Gained from Calculation |
|---|---|---|
| HOMO | Electron Donor (Nucleophile) | Energy level indicates ease of oxidation. The spatial distribution shows regions of high electron density, which are susceptible to electrophilic attack. |
| LUMO | Electron Acceptor (Electrophile) | Energy level indicates ease of reduction. The spatial distribution shows electron-deficient regions, which are susceptible to nucleophilic attack. |
| HOMO-LUMO Gap | Reactivity/Excitation Energy | A smaller gap generally implies higher reactivity and lower energy required for electronic excitation. |
Aromaticity Assessment (HOMA, NICS, GIMIC Analysis)
The aromaticity of 2-Methyl-1H-phenalene, a derivative of the polycyclic aromatic hydrocarbon (PAH) phenalene, is a key determinant of its stability and reactivity. Computational chemistry provides several powerful tools to quantify the aromatic character of such molecules, including the Harmonic Oscillator Model of Aromaticity (HOMA), Nucleus-Independent Chemical Shift (NICS), and Gauge-Including Magnetically Induced Current (GIMIC) analysis.
Harmonic Oscillator Model of Aromaticity (HOMA)
Nucleus-Independent Chemical Shift (NICS)
NICS is a magnetic criterion for aromaticity, where a negative value at the center of a ring indicates a diatropic ring current, characteristic of an aromatic system. Conversely, a positive NICS value suggests a paratropic ring current, indicative of anti-aromaticity. NICS calculations are typically performed at the geometric center of the ring (NICS(0)) and at 1 Å above the plane (NICS(1)) to preferentially probe the π-electron system. For 2-Methyl-1H-phenalene, NICS calculations would be expected to show significant negative values for the peripheral benzene-like rings, confirming their aromatic nature. The central six-membered ring's aromaticity is also a subject of interest.
Gauge-Including Magnetically Induced Current (GIMIC) Analysis
GIMIC analysis provides a visual and quantitative description of the electron delocalization pathways in a molecule when subjected to an external magnetic field. This method calculates the magnetically induced current densities, allowing for the identification of diatropic (aromatic) and paratropic (anti-aromatic) currents. For 2-Methyl-1H-phenalene, a GIMIC analysis would likely reveal strong diatropic currents along the periphery of the molecule, consistent with its classification as a polycyclic aromatic hydrocarbon. The methyl group at the 2-position is not expected to significantly alter these main current pathways.
| Ring | Predicted HOMA | Predicted NICS(1) (ppm) | Predicted Current Pathway (GIMIC) |
|---|---|---|---|
| Ring A (unsubstituted) | ~0.8-0.9 | -8 to -12 | Diatropic |
| Ring B (methyl-substituted) | ~0.8-0.9 | -8 to -12 | Diatropic |
| Ring C (unsubstituted) | ~0.8-0.9 | -8 to -12 | Diatropic |
Biradicaloid Character and Spin Distribution Studies
The phenalenyl radical, formed by the removal of a hydrogen atom from 1H-phenalene, is a well-studied open-shell system. nih.gov The introduction of a methyl group at the 2-position of the 1H-phenalene precursor would lead to the 2-methylphenalenyl radical upon deprotonation. The stability and electronic properties of this radical are of significant interest.
Computational studies, particularly those employing unrestricted density functional theory (UDFT) or multireference methods, are essential for characterizing the biradicaloid nature and spin distribution of such systems. The biradicaloid character refers to the contribution of electronic configurations with two unpaired electrons to the ground state of a singlet molecule. For the 2-methylphenalenyl radical (which is a doublet), the focus is on the distribution of the single unpaired electron.
The spin density in the parent phenalenyl radical is known to be delocalized across the carbon framework, with higher densities at the alpha positions. nih.gov For the 2-methylphenalenyl radical, the electron-donating methyl group at the 2-position (an alpha position) is expected to influence this spin distribution. Theoretical calculations would likely show a slight increase in spin density at the ipso-carbon (C2) and a corresponding adjustment of spin densities at other positions in the molecule. This redistribution of spin can affect the radical's reactivity and its potential for use in magnetic materials.
| Position | Predicted Spin Density (arbitrary units) |
|---|---|
| C2 (ipso-carbon) | Slightly increased compared to parent |
| Other alpha-positions | Slightly decreased |
| Beta-positions | Small negative spin density |
| Methyl Protons | Small positive spin density (hyperconjugation) |
Reaction Discovery through Accelerated Molecular Dynamics
Accelerated molecular dynamics (aMD) is a powerful computational technique used to enhance the sampling of conformational space and explore rare events, such as chemical reactions, on timescales that are inaccessible to conventional molecular dynamics. nih.gov By modifying the potential energy surface, aMD simulations can reveal novel reaction pathways, intermediates, and transition states. rwth-aachen.de
For 2-Methyl-1H-phenalene, aMD simulations could be employed to discover potential thermal decomposition pathways, isomerization reactions, or reactions with other molecules. core.ac.uk For instance, by simulating the system at elevated temperatures, one could observe bond-breaking and bond-forming events that would otherwise require extremely long simulation times. nih.gov This approach can provide valuable insights into the reactivity of 2-Methyl-1H-phenalene and guide experimental studies. digitellinc.com The information gleaned from such simulations can be used to construct a detailed reaction network, providing a comprehensive picture of the molecule's chemical behavior under various conditions.
Computational Insights into Material Properties (excluding specific optical/electronic properties)
Charge Transfer Mechanisms
Charge transfer is a fundamental process in many organic materials, underpinning their use in electronic devices. In the context of 2-Methyl-1H-phenalene, charge transfer can occur in donor-acceptor systems where the phenalene moiety acts as either the electron donor or acceptor. The methyl group at the 2-position is an electron-donating group, which enhances the electron-donating ability of the phenalene system.
Computational modeling can elucidate the mechanisms of charge transfer in materials incorporating 2-Methyl-1H-phenalene. By calculating the ionization potential and electron affinity, one can predict whether the molecule will preferably donate or accept electrons. Furthermore, quantum chemical calculations can determine the electronic coupling between adjacent molecules in a solid-state material, which is a crucial parameter governing the rate of charge transfer. For a material composed of 2-Methyl-1H-phenalene, the methyl group could influence the molecular packing and thereby the electronic coupling and charge transfer efficiency.
Theoretical Design of Functionalized Phenalene Derivatives
Computational chemistry plays a pivotal role in the rational design of new materials with tailored properties. acs.org Starting from the 2-Methyl-1H-phenalene scaffold, theoretical studies can guide the synthesis of novel functionalized derivatives for various applications. researchgate.net For example, by introducing different functional groups at various positions on the phenalene core, it is possible to tune the molecule's electronic properties, solubility, and solid-state packing.
Computational screening can be used to predict the properties of a large number of virtual derivatives, allowing researchers to identify the most promising candidates for synthesis. rsc.org For instance, density functional theory (DFT) calculations can be used to predict the HOMO and LUMO energy levels, which are critical for applications in organic electronics. rsc.org The effect of functionalization on the biradicaloid character and spin state of the corresponding radicals can also be investigated, which is relevant for the design of molecular magnets and spintronic devices. rsc.org The strategic placement of bulky substituents, guided by computational modeling, can also be used to control the intermolecular interactions and prevent unwanted dimerization of radical species. researchgate.net
Advanced Derivatization and Functionalization Strategies for 2 Methyl 1h Phenalene
Introduction of Heteroatoms into the Phenalene (B1197917) Framework (e.g., Boron-Doping, Nitrogen-Doping)
The introduction of heteroatoms such as boron (B) and nitrogen (N) into the phenalene framework is a powerful strategy to modulate its electronic and optical properties. This doping can alter the number of π-electrons, modify frontier molecular orbital energies, and introduce polarity, thereby tailoring the material for specific applications.
Boron-Doping: The substitution of a carbon atom with a boron atom creates a p-type dopant effect, as boron possesses one fewer valence electron. Synthetic routes to 1-boraphenalenes have been developed, for instance, through the reaction of BBr₃ with 1-(aryl-ethynyl)naphthalenes. These boron-doped phenalenes are notable for having a lowest unoccupied molecular orbital (LUMO) that is electronically comparable to that of the isoelectronic all-carbon phenalenyl cation. nih.gov Despite this similarity in the LUMO, the aromatic stabilization of the boron-containing ring is significantly lower than that of the corresponding C₆ rings in the phenalenyl cation. davidlu.net Quantum chemical studies show that while some B-doped phenalenyls have a closed-shell singlet ground state, they can form open-shell singlet π-dimers with significant diradical character. wikipedia.org
Nitrogen-Doping: Conversely, replacing a carbon atom with nitrogen introduces an n-type dopant effect. Nitrogen doping can be achieved in several configurations, including graphitic (where nitrogen replaces a carbon within the hexagonal lattice), pyridinic (at the edge of a lattice), and pyrrolic forms. davidlu.netecust.edu.cn Each configuration distinctly influences the electronic structure. For example, graphitic and pyrrolic doping result in a closed electronic shell, whereas pyridinic doping can preserve the radical behavior. ecust.edu.cn Theoretical studies on N-doped phenalenyls indicate they possess 14 π-electrons and can also form π-dimers. wikipedia.org The position and type of dopant strongly affect the molecular orbital energies and the HOMO-LUMO gap, which is a key parameter for optoelectronic applications. ecust.edu.cn
In addition to single-atom doping, researchers have synthesized more complex systems containing multiple heteroatoms, such as NBN- and BNB-doped phenalenyls, which exhibit unique optoelectronic properties and can act as donor-acceptor dyads. nih.govsemanticscholar.org
| Doping Strategy | Key Synthetic Precursors/Reagents | Resulting System | Notable Electronic Effect | Reference |
|---|---|---|---|---|
| Boron-Doping | BBr₃, 1-(Aryl-ethynyl)naphthalenes | 1-Boraphenalenes | Creates p-type system; LUMO is comparable to phenalenyl cation. | nih.govdavidlu.net |
| Nitrogen-Doping | Various (often theoretical models) | N-Phenalenes (Graphitic, Pyridinic) | Creates n-type system; modifies HOMO-LUMO gap. | wikipedia.orgecust.edu.cn |
| BNB/NBN Doping | 1,8-diaminonaphthalene, diborylated benzene (B151609) | BNB- or NBN-phenalenyls | Creates donor-acceptor systems with tunable redox properties. | nih.govsemanticscholar.org |
Regioselective Functionalization Techniques
Achieving precise control over the position of new functional groups on the phenalene skeleton is crucial for building complex molecular architectures and fine-tuning material properties. Regioselective functionalization allows for the predictable modification of specific sites on the aromatic core. While documented examples specifically for 2-methyl-1H-phenalene are limited, established methods for polycyclic aromatic hydrocarbons (PAHs) can be applied.
Directed Ortho-Lithiation (DoM): This powerful technique utilizes a directing metalation group (DMG) to guide a strong base, typically an organolithium reagent, to deprotonate a specific ortho-position. wikipedia.orgorganic-chemistry.org For a phenalene derivative, a strategically placed DMG (e.g., an amide, carbamate, or methoxy (B1213986) group) could direct lithiation to an adjacent carbon. The resulting aryllithium intermediate is a potent nucleophile that can react with a wide range of electrophiles (e.g., alkyl halides, CO₂, aldehydes) to install a new substituent with high regioselectivity. semanticscholar.org For instance, studies on naphthalene (B1677914) derivatives, which share a structural subunit with phenalene, have shown that N,N-diethyl-2-naphthamide can be selectively lithiated at the 1- or 3-position depending on the reaction conditions. semanticscholar.org
Electrophilic Aromatic Substitution: Classic electrophilic aromatic substitution reactions like Friedel-Crafts acylation and halogenation can also be employed. youtube.comlibretexts.org The inherent reactivity of the phenalene ring positions, influenced by the existing methyl group, will determine the site of substitution. Friedel-Crafts acylation, which uses an acyl chloride and a Lewis acid catalyst like AlCl₃, typically installs an acyl group. libretexts.org This reaction is generally more selective than its alkylation counterpart, avoiding poly-substitution and rearrangements. youtube.com Halogenation, for example using N-bromosuccinimide (NBS), allows for the introduction of bromine atoms, which can serve as handles for subsequent cross-coupling reactions. mdpi.com The regioselectivity of these reactions on the phenalene core would need to be determined experimentally but is guided by the electronic activation or deactivation of the ring positions.
Synthesis of Substituted Phenalenium Cations
The phenalenyl system is characterized by its three redox states: cation, radical, and anion. mdpi.com The phenalenyl cation, a 12 π-electron aromatic species, is a key target in materials science. Substituted versions can be synthesized from the corresponding phenalene precursors through oxidation.
A common and effective method for generating phenalenyl cations is the treatment of a substituted 1H-phenalene with a strong hydride abstractor. Trityl perchlorate (B79767) (Ph₃C⁺ClO₄⁻) in a solvent like dichloromethane (B109758) is frequently used for this purpose. rsc.org The trityl cation abstracts a hydride ion from the sp³-hybridized carbon of the phenalene, resulting in the formation of the planar, fully conjugated phenalenyl cation, which can be isolated as a stable perchlorate salt. rsc.org
Another approach involves the one-electron oxidation of a stable, substituted phenalenyl radical. wikipedia.org If the radical precursor is sufficiently stable, it can be oxidized using chemical or electrochemical methods to yield the corresponding cation. This strategy is particularly useful for systems where the radical is readily accessible or is an integral part of the synthetic design. The stability of the resulting cations is often enhanced by the presence of sterically bulky or electronically stabilizing substituents on the phenalene framework. wikipedia.org
| Precursor Type | Synthetic Method | Key Reagent/Process | Product | Reference |
|---|---|---|---|---|
| Substituted 1H-Phenalene | Hydride Abstraction | Trityl Perchlorate (Ph₃C⁺ClO₄⁻) | Substituted Phenalenyl Cation (Perchlorate Salt) | rsc.org |
| Substituted Phenalenyl Radical | One-Electron Oxidation | Chemical or Electrochemical Oxidation | Substituted Phenalenyl Cation | wikipedia.org |
Incorporation into Conjugated Systems and Polymers
Integrating the phenalene unit into the backbone of conjugated polymers is a promising strategy for developing novel organic electronic materials. The extended π-system and unique redox properties of the phenalene core can impart desirable optical and charge-transport characteristics to the resulting polymer. The synthesis of such polymers typically relies on modern cross-coupling reactions that link bifunctional phenalene monomers with other aromatic units.
To prepare a phenalene-based polymer, a phenalene derivative must first be synthesized with two reactive functional groups, such as halides (e.g., dibromo-phenalene) or boronic esters. These monomers can then be polymerized using transition-metal-catalyzed cross-coupling reactions.
Suzuki Cross-Coupling Polymerization: This is a versatile and widely used method for forming carbon-carbon bonds between aromatic units. rsc.orglibretexts.org A dihalo-phenalene monomer could be coupled with an aromatic diboronic acid or ester in the presence of a palladium catalyst and a base to form a phenalene-containing polymer. rsc.org The Suzuki reaction is known for its high functional group tolerance and mild reaction conditions. youtube.com
Heck Coupling Polymerization: This method could be used to synthesize poly(phenalene vinylene) analogues by coupling a dihalo-phenalene with a divinyl-aromatic comonomer. davidlu.netecust.edu.cn The reaction is catalyzed by palladium and creates vinylene (C=C) linkages, extending the conjugation along the polymer backbone.
Other established polymerization methods, such as Stille coupling (using organotin reagents) or Wittig-type condensations, could also be adapted to incorporate phenalene units into conjugated polymer chains. wikipedia.org The choice of synthetic route and comonomer allows for precise control over the polymer's final electronic structure, solubility, and solid-state morphology, which are critical for applications in devices like organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). researchgate.nethkbu.edu.hk
Future Research Directions and Emerging Trends
Exploration of New Synthetic Pathways for Complex Phenalene (B1197917) Architectures
The development of novel and efficient synthetic methodologies is paramount to accessing structurally complex phenalene-based molecules. While classical approaches have been successful, future research is trending towards more sustainable and atom-economical strategies. technologynetworks.com A significant area of exploration involves the use of multicomponent reactions, which allow for the construction of complex molecular frameworks from three or more starting materials in a single step, thereby increasing efficiency and reducing waste. technologynetworks.com Another promising avenue is the application of domino reactions, where a single synthetic operation triggers a cascade of subsequent bond-forming events. technologynetworks.com
Furthermore, transition metal-catalyzed reactions are being increasingly investigated to forge intricate phenalene architectures. researchgate.net These methods offer unparalleled control over selectivity and can facilitate the formation of previously inaccessible structures. The development of novel catalysts and the exploration of unconventional reaction conditions are expected to yield a diverse library of phenalene derivatives with tailored properties.
| Synthetic Strategy | Description | Potential Advantages |
| Multicomponent Reactions | Combining three or more reactants in a single operation to form a complex product. | Increased efficiency, atom economy, reduced waste. technologynetworks.com |
| Domino (Cascade) Reactions | A sequence of intramolecular reactions triggered by a single event. | Rapid construction of molecular complexity from simple precursors. technologynetworks.com |
| Transition Metal Catalysis | Utilization of catalysts (e.g., Palladium, Ruthenium) to facilitate bond formation. | High selectivity, access to unique structures, milder reaction conditions. researchgate.netresearchgate.net |
| C-H Activation | Direct functionalization of carbon-hydrogen bonds. | Step-economy, avoids pre-functionalization of starting materials. |
Advanced Mechanistic Elucidation of Phenalene Reactions
A deeper understanding of the reaction mechanisms governing the transformations of phenalenes is crucial for the rational design of new synthetic routes and materials. Future research will heavily rely on a synergistic approach combining advanced spectroscopic techniques and computational studies to probe reaction intermediates and transition states. The Hydrogen-Abstraction/Acetylene-Addition (HACA) mechanism, for instance, has been fundamental in understanding the growth of polycyclic aromatic hydrocarbons like phenalene in high-temperature environments. rsc.orgresearchgate.net
Quantum-chemical calculations are becoming indispensable for mapping the potential energy surfaces of phenalene reactions. rsc.org These theoretical studies can predict reaction barriers, identify the most favorable reaction pathways, and explain observed regioselectivity and stereoselectivity. youtube.com For example, theoretical studies on the energetics and kinetics of phenalene and phenalenyl growth reactions have provided critical insights into the prenucleation chemistry of aromatics in flames. rsc.org The investigation of radical species, such as the phenalenyl radical formed by H-abstraction from the CH2 group in phenalene, is particularly important due to their role in polymerization and material formation. rsc.org
| Mechanistic Aspect | Investigative Tools | Key Insights |
| Intermediate Identification | In-situ spectroscopy (e.g., NMR, IR), mass spectrometry. | Characterization of transient species like carbocations and radicals. youtube.comyoutube.com |
| Transition State Analysis | Quantum-chemical calculations (e.g., DFT). | Determination of reaction energy barriers and pathways. rsc.org |
| Kinetic Studies | Reaction rate monitoring, isotopic labeling. | Understanding the factors that control the speed of reactions. |
| Role of Radical Species | Electron Paramagnetic Resonance (EPR), computational modeling. | Elucidating the contribution of open-shell species to reaction outcomes. rsc.org |
Development of Novel Computational Models for Phenalene Systems
Computational modeling has emerged as a powerful tool for predicting the properties and behavior of phenalene-based systems, thereby guiding experimental efforts. researchgate.net Future work in this area will focus on the development of more accurate and efficient theoretical models that can handle the complexities of these extended π-systems. This includes the refinement of density functional theory (DFT) methods and the application of more advanced ab initio calculations to better describe electron correlation effects, which are significant in polycyclic aromatic hydrocarbons.
These computational models are being employed to predict a wide range of properties, including electronic structure, optical absorption and emission spectra, and magnetic properties. researchgate.net For instance, modeling can help in designing phenalene derivatives with specific band gaps for applications in organic electronics or with desired spin states for spintronic devices. Furthermore, multiscale modeling approaches that combine quantum mechanics with molecular mechanics (QM/MM) will be crucial for simulating the behavior of phenalene-based materials in complex environments, such as in solution or at interfaces.
| Modeling Technique | Application | Predicted Properties |
| Density Functional Theory (DFT) | Electronic structure calculations. | Geometries, reaction energies, electronic spectra. rsc.org |
| Time-Dependent DFT (TD-DFT) | Simulating excited states. | UV-Vis absorption, fluorescence, phosphorescence. |
| Ab Initio Methods | High-accuracy electronic structure. | Benchmarking DFT, studying systems with strong electron correlation. |
| Molecular Dynamics (MD) | Simulating molecular motion over time. | Conformational dynamics, self-assembly processes, material morphology. |
Investigations into Controlled Assembly and Supramolecular Chemistry of Phenalenes
The ability of phenalene units to engage in non-covalent interactions, particularly π-π stacking, makes them excellent building blocks for supramolecular chemistry and the controlled assembly of complex nanostructures. Future research will focus on harnessing these interactions to construct well-defined architectures with emergent functions. This involves designing phenalene derivatives with specific substituents that can direct the self-assembly process through hydrogen bonding, halogen bonding, or metal coordination, in addition to π-stacking. nih.govrsc.org
The self-assembly of foldamers—polymers that adopt well-defined secondary structures—into larger macrocycles represents a sophisticated approach to creating non-biological higher-order structures. rsc.org By manipulating the folding propensities of oligomers through subtle changes in substituents, researchers can control the outcome of self-assembly processes, leading to macrocycles of different sizes and shapes. nih.gov This level of control is essential for the bottom-up fabrication of molecular devices and functional materials.
| Assembly Strategy | Driving Force(s) | Resulting Architectures |
| π-π Stacking | van der Waals forces, electrostatic interactions. | Columnar stacks, aggregates, liquid crystals. |
| Hydrogen Bonding | Directional electrostatic interactions. | Tapes, sheets, networks. |
| Metal Coordination | Lewis acid-base interactions. | Metallo-supramolecular cages, polymers. |
| Foldamer Self-Assembly | A combination of non-covalent interactions. | Discrete macrocycles, helical structures. nih.govrsc.org |
Integration of Phenalenes into Advanced Hybrid Materials
The creation of hybrid materials that combine the unique properties of phenalene derivatives with other classes of materials, such as inorganic nanoparticles or polymers, is a rapidly growing field of research. chemrxiv.orgrsc.org These hybrid systems can exhibit synergistic properties that are not present in the individual components, opening up new avenues for applications in catalysis, sensing, and optoelectronics. nih.gov
Future directions include the development of covalent organic frameworks (COFs) and metal-organic frameworks (MOFs) that incorporate phenalene units as organic linkers. chemrxiv.org These porous crystalline materials are promising for applications in gas storage, separation, and heterogeneous catalysis. Additionally, the integration of phenalenes into polymer composites can enhance the mechanical, thermal, and electrical properties of the resulting materials. pageplace.de The design of bio-hybrid materials, where phenalene-based units are conjugated to biomolecules, is another exciting frontier with potential applications in nanomedicine and bio-sensing. nih.gov
| Hybrid Material Class | Phenalene Role | Potential Applications |
| Metal-Organic Frameworks (MOFs) | Organic linker. | Gas storage and separation, catalysis, sensing. chemrxiv.org |
| Covalent Organic Frameworks (COFs) | Building block. | Optoelectronics, energy storage. |
| Polymer Composites | Filler or functional monomer. | Conductive polymers, high-strength materials. |
| Inorganic Nanoparticle Hybrids | Surface ligand, sensitizer. | Photocatalysis, bio-imaging, photovoltaics. nih.gov |
Q & A
Q. What are the validated spectroscopic techniques for characterizing 2-Methyl-1H-phenalene, and how should data be interpreted?
Methodological Answer:
- Techniques : Use high-performance liquid chromatography (HPLC) with UV detection for purity analysis and gas chromatography-mass spectrometry (GC-MS) for structural confirmation. Nuclear magnetic resonance (NMR) (¹H and ¹³C) is critical for resolving aromatic proton environments and methyl group positioning .
- Data Interpretation : Compare retention times (HPLC/GC-MS) with reference standards. For NMR, cross-reference chemical shifts with computational predictions (e.g., density functional theory) to confirm regiochemistry .
Q. How to design an in vitro toxicity screening protocol for 2-Methyl-1H-phenalene?
Methodological Answer:
- Endpoints : Follow inclusion criteria from toxicological frameworks (Table B-1, ): assess cytotoxicity (MTT assay), oxidative stress (ROS quantification), and genotoxicity (Comet assay) .
- Dosage : Use logarithmic concentration ranges (e.g., 1–100 μM) based on environmental exposure estimates. Include positive controls (e.g., naphthalene derivatives) for comparative analysis .
Q. What synthetic routes are optimal for producing high-purity 2-Methyl-1H-phenalene?
Methodological Answer:
- Route Selection : Friedel-Crafts alkylation of phenalene with methyl halides, using Lewis acids (e.g., AlCl₃) as catalysts. Monitor reaction progress via thin-layer chromatography (TLC) .
- Purification : Recrystallization in ethanol or column chromatography (silica gel, hexane/ethyl acetate eluent) to remove polycyclic byproducts .
Advanced Research Questions
Q. How to resolve contradictions in reported toxicological data across studies (e.g., conflicting LD₅₀ values)?
Methodological Answer:
Q. What computational models predict the environmental fate and bioaccumulation potential of 2-Methyl-1H-phenalene?
Methodological Answer:
Q. How to optimize reaction conditions for scalable synthesis using design of experiments (DOE)?
Methodological Answer:
- DOE Parameters : Vary catalyst concentration, temperature, and solvent polarity. Use response surface methodology (RSM) to maximize yield.
- Statistical Analysis : Apply ANOVA to identify significant factors (p < 0.05). For example, AlCl₃ concentration often dominates yield variance in Friedel-Crafts reactions .
Methodological Frameworks for Data Collection
Q. What criteria should guide literature selection for systematic reviews on 2-Methyl-1H-phenalene?
Methodological Answer:
Q. How to standardize toxicity data reporting for meta-analyses?
Methodological Answer:
- Data Extraction : Follow ’s Step 3: document dose-response curves, exposure durations, and species-specific ADME (absorption, distribution, metabolism, excretion) profiles .
- Normalization : Express doses in mg/kg-day for interspecies comparisons .
Tables for Key Methodological Parameters
Key Challenges and Mitigation Strategies
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
